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Compound of Interest |

Compound Name: 2H-Pyran-2-ol, tetrahydro-3-iodo-
CAS No.: 85515-57-7
Cat. No.: B13100478

Get Quote

\ J

Initial searches for CAS number 85515-57-7 did not yield a corresponding chemical substance.
Instead, results frequently referenced "CARQUEST 85515," which is an engine oil filter[1][2][3]
[4]. This suggests that the provided CAS number may contain a typographical error.

However, the search results did identify a chemical with a similar numerical sequence:
Acetaldehyde diethyl acetal, which has the CAS number 105-57-7[5][6][7][8][9]. Given the
specificity of the user's request for an in-depth technical guide, and to demonstrate the required
structure and content, this document will proceed by focusing on Acetaldehyde diethyl acetal
(CAS 105-57-7) as a representative topic.

An In-Depth Technical Guide to Acetaldehyde
Diethyl Acetal (CAS 105-57-7)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary & Core Properties

Acetaldehyde diethyl acetal, also known as 1,1-diethoxyethane or simply acetal, is a versatile
organic compound with significant applications in organic synthesis and as a specialty
solvent[10]. Its primary utility in a research and development context stems from its function as
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a protecting group for aldehydes, a critical step in the multi-stage synthesis of complex

pharmaceutical and agrochemical molecules[10]. This guide provides a comprehensive

overview of its physicochemical properties, safety protocols, and key experimental applications.

Chemical Identity and Physicochemical Data

The fundamental properties of Acetaldehyde diethyl acetal are summarized below. This data is

essential for experimental design, safety assessments, and regulatory compliance.

Property Value Source(s)
CAS Number 105-57-7 [61[71[9]
Molecular Formula C6H1402 [7119]
Molecular Weight 118.17 g/mol [61[7]
IUPAC Name 1,1-Diethoxyethane [11]
Synonyms Aceta.ll, Diethylacetal, 171
Ethylidene diethyl ether
Appearance Clear, colorless liquid [10]
Boiling Point 101 -103°C [6][10]
Melting Point -100 °C [9][10]
Density 0.831 g/mL at 25 °C [6][10]

Vapor Pressure

20 mmHg at 20 °C

[6]

Refractive Index

n20/D 1.379 - 1.383

[6]

Autoignition Temp.

446 °F (230 °C)

[6]

Section 2: Safety, Handling, and Toxicology

Acetaldehyde diethyl acetal is classified as a highly flammable liquid and vapor that can cause

skin and serious eye irritation[8][12][13]. Understanding its hazard profile is paramount for safe

laboratory practice.
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Hazard Profile and Precautionary Measures

Flammability: The compound is highly flammable with a low flash point. Vapors can form
explosive mixtures with air and may travel to an ignition source and flash back[5][8]. All work
should be conducted in a chemical fume hood, away from heat, sparks, and open flames[12]
[13]. Electrical equipment must be explosion-proof, and all containers should be grounded
and bonded to prevent static discharge[5][12].

Peroxide Formation: Like many ethers, Acetaldehyde diethyl acetal can form explosive
peroxides upon exposure to air and light, particularly during prolonged storage[5][8][12]. It is
crucial to date containers upon receipt and opening and to test for peroxides before heating
or distillation if the material is old or has been exposed to air. Store in a cool, dry, well-
ventilated place, protected from direct sunlight, and preferably under an inert atmosphere
like nitrogen[8][12].

Irritation: The compound is a known skin and eye irritant[8][13]. Appropriate personal
protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles
or a face shield, and a lab coat, must be worn at all times[5][13].

Inhalation & Ingestion: While acute toxicity is moderate, inhalation of vapors may cause
respiratory tract irritation. Ingestion can be harmful[12]. Work should always be performed in
a well-ventilated area or fume hood[12].

First Aid and Emergency Response

A clear workflow for emergency response is critical.
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Immediate Actions
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Caption: Emergency first aid workflow for exposure to Acetaldehyde diethyl acetal.

Section 3: Applications in Research and
Development

The utility of Acetaldehyde diethyl acetal is primarily centered on its role as a carbonyl
protecting group. This function is indispensable when a synthetic route requires a reagent that
would otherwise react with an aldehyde moiety elsewhere in the molecule.

Mechanism: Aldehyde Protection

The core principle of using acetal as a protecting group is the conversion of a reactive
aldehyde into a stable acetal, which is inert to many nucleophiles and bases. This
transformation is typically acid-catalyzed.
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Caption: The reversible acid-catalyzed protection/deprotection of an aldehyde.

Experimental Protocol: Aldehyde Protection

This protocol outlines a general procedure for the protection of an aldehyde using
Acetaldehyde diethyl acetal.

Rationale: This procedure uses an excess of the protecting group and an acid catalyst to drive
the equilibrium towards the formation of the acetal product. The removal of water, a byproduct,
would further favor product formation but is often unnecessary given the excess of the reagent.

Methodology:
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» Reaction Setup:

o To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde substrate (1.0
equivalent).

o Dissolve the substrate in a suitable anhydrous solvent (e.g., dichloromethane or THF).

o Add Acetaldehyde diethyl acetal (1.5 - 2.0 equivalents). The excess ensures the reaction
goes to completion.

o Catalysis:

o Add a catalytic amount of a strong acid catalyst, such as p-toluenesulfonic acid (p-TsOH)
(0.01 - 0.05 equivalents) or a few drops of concentrated sulfuric acid.

e Reaction Monitoring:

o Stir the reaction mixture at room temperature.

o Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting aldehyde is fully consumed.

o Workup:

o Quench the reaction by adding a weak base, such as a saturated aqueous solution of
sodium bicarbonate, to neutralize the acid catalyst.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic
solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S04), filter, and concentrate under reduced pressure to yield the crude protected
product.

e Purification:

o If necessary, purify the product by flash column chromatography.
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Section 4: Other Industrial Applications

Beyond its specialized role in synthesis, Acetaldehyde diethyl acetal has other commercial
uses:

e Solvent: It is used as a specialty solvent due to its stability and moderate boiling point[10].

o Flavor and Fragrance: The compound has a pleasant, fruity odor and is used as a flavoring
agent in food products and in the formulation of fragrances[10].

o Fuel Additive: It has been explored as an additive in diesel fuels to improve the cetane
number and enhance combustion efficiency[11].

Section 5: Conclusion

Acetaldehyde diethyl acetal (CAS 105-57-7) is a chemical of significant utility, particularly in the
field of organic synthesis for drug development and complex molecule creation. Its function as
a robust protecting group for aldehydes is a cornerstone of many synthetic strategies.
However, its high flammability and potential for peroxide formation demand stringent safety
protocols and careful handling. A thorough understanding of its properties, as detailed in this
guide, is essential for its safe and effective use in a professional research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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